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Compound of Interest

Compound Name: 2A3

Cat. No.: B031109

For researchers, scientists, and drug development professionals utilizing 2A3, this guide
provides immediate and essential safety protocols, operational procedures, and disposal plans.
Adherence to these guidelines is critical for ensuring laboratory safety and experimental

integrity.

Chemical Identification and Properties

Chemical Name: (2-Aminopyridin-3-yl)(1H-imidazol-1-yl)methanone[1][2] Alternative Name: 2-
aminopyridine-3-carboxylic acid imidazolide[3] Common Name: 2A3

2A3 is an electrophilic chemical probe utilized in RNA SHAPE-MaP (Selective 2'-Hydroxyl
Acylation analyzed by Primer Extension and Mutational Profiling) experiments. It is designed to
acylate the 2'-OH group on the RNA backbone, enabling the analysis of RNA secondary
structures at single-nucleotide resolution. A key feature of 2A3 is its cell permeability, allowing
for in vivo studies in both cell lines and bacteria.

Property Value Source
Molecular Weight 188.19 g/mol [1][2]
Formula CoHsN4O

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C
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Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for 2A3, a conservative approach to
PPE is mandatory. The following table outlines the required PPE for handling 2A3, categorized
by the level of protection.

Protection Level Equipment

- Safety glasses with side shields- Nitrile gloves-

Standard Laboratory Practice (Minimum)
Laboratory coat

- Chemical splash goggles- Double-gloving with

Handling of Stock Solutions and Powders nitrile gloves- Chemical-resistant laboratory coat
or apron- Use of a certified chemical fume hood

- Full-face shield- Chemical-resistant gloves
) (e.g., butyl rubber)- Chemical-resistant suit or
Emergency (Spill or Exposure) . .
gown- Respiratory protection (refer to

institutional safety protocols)

Operational Plan: Handling and Storage

A systematic approach to handling and storing 2A3 is crucial to maintain its integrity and
ensure a safe laboratory environment.

Workflow for Handling 2A3
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Preparation

' Acquire 2A3 '

y
(Review SDS (if available) and SOPs)

l

Grepare dedicated workspace in fume hOO(D

(Don appropriate PPE)

- J
4 )

Handling
y

G\Ilow 2A3 to equilibrate to room temperatura

Grepare stock solution in fume hoocD

(Aliquot for single use)

Storage
y

(Store aliquots at -20°C)
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Waste Generation

) ) ( )

Waste Cpllection
A4 \ 4 A4

Gegregate into designated hazardous waste container9

Dissosal

(Label waste containers clearla

Follow institutional protocols

Grrange for pickup by institutional hazardous waste managemenD
- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2A3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031109#personal-protective-equipment-for-handling-
2a3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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